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Compound of Interest

Compound Name: Ferrous chloride tetrahydrate

Cat. No.: B051993 Get Quote

This technical guide provides an in-depth overview of the synthesis of ferrous chloride
tetrahydrate (FeCl₂·4H₂O) from iron filings and hydrochloric acid. The document is intended

for researchers, scientists, and professionals in drug development who require a detailed

understanding of the preparation and characterization of this compound.

Introduction
Iron(II) chloride, or ferrous chloride, is a valuable precursor and reducing agent in numerous

chemical syntheses.[1][2] The tetrahydrate form, FeCl₂·4H₂O, is a common and relatively

stable crystalline solid, appearing as light green or blue-green crystals.[3] This guide details a

reliable laboratory-scale method for its synthesis, focusing on the direct reaction of metallic iron

with hydrochloric acid. The fundamental reaction proceeds as follows:

Fe(s) + 2HCl(aq) → FeCl₂(aq) + H₂(g)

A critical aspect of this synthesis is the prevention of oxidation of the ferrous (Fe²⁺) ion to the

ferric (Fe³⁺) state, which can readily occur in the presence of atmospheric oxygen. The

hydrogen gas produced during the reaction helps to create a reducing environment, which

mitigates this oxidation.

Experimental Protocol
This section outlines a detailed methodology for the synthesis of ferrous chloride
tetrahydrate.
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Materials and Equipment
Materials Equipment

Iron Filings (high purity) 500 mL Erlenmeyer flask with stopper

Hydrochloric Acid (HCl), 37% Hot plate with magnetic stirring capability

Distilled Water Magnetic stir bar

Funnel and filter paper

Beaker

Graduated cylinders

Scale (accuracy ±0.01 g)

Fume hood

Stoichiometry and Reagent Preparation
The following table summarizes the reactant quantities for a typical laboratory-scale synthesis.

Reactant
Molar Mass ( g/mol
)

Quantity Moles

Iron (Fe) 55.845 10.0 g 0.179

Hydrochloric Acid

(HCl)
36.46 ~30 mL (37%) ~0.358

Note: A slight excess of hydrochloric acid is used to ensure complete reaction of the iron.

Synthesis Procedure
Reaction Setup: In a fume hood, add 10.0 g of iron filings to a 500 mL Erlenmeyer flask

containing a magnetic stir bar.

Acid Addition: Carefully add approximately 30 mL of 37% hydrochloric acid to the flask. The

reaction is exothermic and will produce hydrogen gas, so addition should be slow and

controlled.
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Reaction: Gently heat the flask on a hot plate with continuous stirring. The reaction mixture

will bubble as hydrogen gas is evolved. Continue heating and stirring until the iron filings

have completely dissolved. The solution should be a clear, pale green color.

Filtration: Once the reaction is complete, allow the solution to cool slightly. Filter the hot

solution through filter paper to remove any unreacted iron or impurities.

Crystallization: Transfer the filtrate to a clean beaker and allow it to cool slowly to room

temperature. Further cooling in an ice bath can promote crystallization. Light green crystals

of ferrous chloride tetrahydrate will form.

Isolation and Drying: Decant the supernatant liquid and collect the crystals by vacuum

filtration. Wash the crystals with a small amount of cold distilled water and then with a small

amount of ethanol to aid in drying. Dry the crystals in a desiccator or under a stream of inert

gas to prevent oxidation.

Characterization
The purity and identity of the synthesized ferrous chloride tetrahydrate can be confirmed

through various analytical techniques.

Technique Parameter Expected Result

Visual Inspection Appearance
Light green to blue-green

crystalline solid[3]

Melting Point Melting Point 105-110 °C

Titration Purity Assay
98%+ (titration with a standard

oxidizing agent like KMnO₄)[2]

X-ray Diffraction (XRD) Crystal Structure
Monoclinic, space group

P21/c[3]

Scanning Electron Microscopy

(SEM)
Morphology

Well-defined crystalline

structure

Experimental Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b051993?utm_src=pdf-body
https://www.benchchem.com/product/b051993?utm_src=pdf-body
https://ereztech.com/product/iron-ii-chloride-13478-10-9/
https://article.sciencepublishinggroup.com/pdf/ajac.20210905.11
https://ereztech.com/product/iron-ii-chloride-13478-10-9/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the key stages of the synthesis process.

Reactants
(Iron Filings, HCl)

Reaction
(Heating & Stirring)

Add HCl to Fe Hot FiltrationDissolved Mixture Cooling & CrystallizationClear Filtrate Isolation & WashingCrystal Slurry DryingWashed Crystals FeCl2·4H2O ProductFinal Product

Click to download full resolution via product page

Caption: Workflow for the synthesis of ferrous chloride tetrahydrate.

Safety Precautions
This experiment should be performed in a well-ventilated fume hood as the reaction

produces flammable hydrogen gas and involves corrosive hydrochloric acid.

Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a

lab coat, must be worn at all times.

Hydrochloric acid is corrosive and can cause severe burns. Handle with care.

The reaction is exothermic and can become vigorous. Control the rate of acid addition to

prevent splashing.

Conclusion
The synthesis of ferrous chloride tetrahydrate from iron filings and hydrochloric acid is a

straightforward and reliable method for obtaining this important iron(II) salt. By following the

detailed protocol and adhering to the safety precautions outlined in this guide, researchers can

consistently produce a high-purity product suitable for a variety of applications in research and

development. Careful control of the reaction conditions, particularly the exclusion of air during

crystallization and drying, is crucial to prevent the formation of ferric impurities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.guidechem.com/encyclopedia/ferrous-chloride-tetrahydrate-dic17535.html
https://article.sciencepublishinggroup.com/pdf/ajac.20210905.11
https://ereztech.com/product/iron-ii-chloride-13478-10-9/
https://www.benchchem.com/product/b051993#synthesis-of-ferrous-chloride-tetrahydrate-from-iron-filings
https://www.benchchem.com/product/b051993#synthesis-of-ferrous-chloride-tetrahydrate-from-iron-filings
https://www.benchchem.com/product/b051993#synthesis-of-ferrous-chloride-tetrahydrate-from-iron-filings
https://www.benchchem.com/product/b051993#synthesis-of-ferrous-chloride-tetrahydrate-from-iron-filings
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b051993?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

